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Compound of Interest

Compound Name: Bay-091

Cat. No.: B15600810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the

preparation, handling, and storage of a stock solution of Bay-091 using Dimethyl Sulfoxide

(DMSO).

Application Notes
1.1. Introduction to Bay-091

Bay-091 is a potent and highly selective, ATP-dependent inhibitor of phosphatidylinositol-5-

phosphate 4-kinase type-2 alpha (PIP4K2A). It is a valuable chemical probe for studying the

signaling pathways involving PIP4K2A and its role in various pathophysiological conditions[1]

[2]. The compound is intended for laboratory research use only.

1.2. Mechanism of Action

PIP4K2A is a lipid kinase that catalyzes the conversion of phosphatidylinositol-5-phosphate

(PI5P) to phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2)[2]. This process is a key step in

phosphoinositide signaling pathways that regulate cell proliferation, differentiation, and

motility[3]. Bay-091 selectively inhibits PIP4K2A, thereby blocking the production of PI(4,5)P2

from PI5P[4].
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Caption: Bay-091 inhibits the PIP4K2A-mediated conversion of PI5P to PI(4,5)P2.

Data Presentation
The following table summarizes the key quantitative data for Bay-091.

Property Value Reference

Molecular Weight 440.48 g/mol

Formula C₂₆H₂₁FN₄O₂

CAS Number 2922280-34-8 [4]

Purity ≥98% (HPLC)

Appearance Light yellow to light brown solid [4]

Solubility
Soluble up to 50 mM in DMSO

with gentle warming.

Soluble up to 125 mg/mL

(283.79 mM) in newly opened

DMSO, may require ultrasonic

treatment.[4]

Powder Storage

Store at -20°C for up to 3

years or at 4°C for up to 2

years.[4]

[4]

Stock Solution Storage

Store in aliquots at -80°C for

up to 6 months or at -20°C for

up to 1 month.[4][5]

Avoid repeated freeze-thaw

cycles.[4][5]
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Experimental Protocol: Preparing a 10 mM Bay-091
Stock Solution
3.1. Objective

To prepare a 10 mM stock solution of Bay-091 in high-purity DMSO for use in downstream

experiments.

3.2. Materials

Bay-091 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), biotechnology grade

Calibrated analytical balance

Sterile, amber, or light-protected microcentrifuge tubes (e.g., 1.5 mL)

Sterile pipette tips

Vortex mixer

Water bath or sonicator (optional)

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

3.3. Experimental Workflow
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Caption: Workflow for the preparation of Bay-091 stock solution.

3.4. Step-by-Step Procedure
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Calculate the Required Mass:

Use the following formula to calculate the mass of Bay-091 required to make a 10 mM

stock solution.

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight (

g/mol ) / 1000

Example for 1 mL of 10 mM stock:

Mass (mg) = 10 mM x 1 mL x 440.48 g/mol / 1000 = 4.405 mg

Weigh the Compound:

On a calibrated analytical balance, carefully weigh the calculated mass of Bay-091
powder into a sterile, light-protected microcentrifuge tube.

Dissolve the Compound:

Add the calculated volume of high-purity DMSO to the tube containing the Bay-091
powder.

Close the tube tightly and vortex for 1-2 minutes until the solid is completely dissolved.[6]

If the compound does not fully dissolve, gentle warming in a 37°C water bath or brief

sonication may be required.[4][6] Always check for compound stability under these

conditions if possible. It is noted that hygroscopic DMSO can significantly impact solubility,

so using newly opened DMSO is recommended.[4]

Aliquot and Store:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use working volumes (e.g., 20 µL) in sterile, clearly labeled, light-protected

microcentrifuge tubes.[5][6]

Label each aliquot with the compound name, concentration (10 mM), solvent (DMSO), and

date of preparation.
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Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[4][5]

3.5. Dilution for Cell-Based Assays

When preparing working solutions for cell-based assays, perform serial dilutions of the

DMSO stock in your aqueous buffer or culture medium.[7]

It is crucial to keep the final concentration of DMSO in the assay below 0.5% (v/v), as higher

concentrations can be toxic to cells.[8][9] Always include a vehicle control (medium with the

same final DMSO concentration) in your experiments.[8]

3.6. Safety Precautions

Always handle Bay-091 and DMSO in a well-ventilated area, preferably a chemical fume

hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for Bay-091 and DMSO for complete safety and

handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.medchemexpress.com/bay-091.html?locale=es-ES
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Small_Molecule_Inhibitor_Stock_Solution_Preparation.pdf
https://www.sigmaaldrich.com/TW/zh/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation
https://www.benchchem.com/pdf/Technical_Support_Center_Improving_Small_Molecule_Inhibitor_Stability_in_Solution.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b15600810#preparing-bay-091-stock-solution-with-dmso
https://www.benchchem.com/product/b15600810#preparing-bay-091-stock-solution-with-dmso
https://www.benchchem.com/product/b15600810#preparing-bay-091-stock-solution-with-dmso
https://www.benchchem.com/product/b15600810#preparing-bay-091-stock-solution-with-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15600810?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

